3-Methyl-1H-pyrazolo[3,4-B]pyrazine
Overview
Description
“3-Methyl-1H-pyrazolo[3,4-B]pyrazine” is a chemical compound with the molecular formula C6H6N4 . It is a type of pyrazolopyridine, which is a group of heterocyclic compounds .
Synthesis Analysis
The synthesis of pyrazolopyridines like “3-Methyl-1H-pyrazolo[3,4-B]pyrazine” has been reported in various studies . The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system .
Molecular Structure Analysis
The molecular structure of “3-Methyl-1H-pyrazolo[3,4-B]pyrazine” is based on the fusion of a pyrazole and a pyridine ring . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described .
Scientific Research Applications
- Summary of the Application : 1H-pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds that have been extensively studied due to their close similarity with the purine bases adenine and guanine . They have been synthesized for various biomedical applications.
- Methods of Application or Experimental Procedures : The synthesis of these compounds often starts from a preformed pyrazole or pyridine . The synthetic methods are systematized according to the method to assemble the pyrazolopyridine system .
- Results or Outcomes : More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described, which are included in more than 5500 references (2400 patents) up to date . These compounds have attracted the interest of medicinal chemists due to their potential biomedical applications .
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- Summary of the Application : A Pfizer patent filed in 2007 detailed the use of either isoamyl nitrite in DMF or NaNO2 in aqueous acetic acid, after first aminating commercially available 2-amino-3,5-dibromopyrazine .
- Methods of Application or Experimental Procedures : The process involves aminating commercially available 2-amino-3,5-dibromopyrazine in the presence of a sterically hindered base, N,N-diisopropylethylamine (DIPEA), then treating diaminopyrazine with nitrite .
- Results or Outcomes : The result of this process is the formation of 3,5-disubstituted 1H-1,2,3-triazolo[4,5-b]pyrazine .
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- Summary of the Application : With 5-aminopyrazoles in hand, the authors transformed them into the carboxamide derivatives, which then were evaluated against three fungal strains and as inhibitory compounds against succinate dehydrogenase .
- Methods of Application or Experimental Procedures : The process involves the transformation of 5-aminopyrazoles into carboxamide derivatives .
- Results or Outcomes : The carboxamide derivatives were evaluated against three fungal strains and as inhibitory compounds against succinate dehydrogenase .
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- Summary of the Application : As emerging PDE10A inhibitors, some important aryl/heteroaryl-quinolino-pyrazoles were discovered through various 3-methyl-5-(o-tolylamino)-1H-pyrazole-4-carboxylic acid intermediates .
- Methods of Application or Experimental Procedures : The process involves the synthesis of aryl/heteroaryl-quinolino-pyrazoles through various 3-methyl-5-(o-tolylamino)-1H-pyrazole-4-carboxylic acid intermediates .
- Results or Outcomes : The resulting compounds were found to be emerging PDE10A inhibitors .
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- Summary of the Application : A Pfizer patent filed in 2007 detailed the use of either isoamyl nitrite in DMF or NaNO2 in aqueous acetic acid, after first aminating commercially available 2-amino-3,5-dibromopyrazine .
- Methods of Application or Experimental Procedures : The process involves aminating commercially available 2-amino-3,5-dibromopyrazine in the presence of a sterically hindered base, N,N-diisopropylethylamine (DIPEA), then treating diaminopyrazine with nitrite .
- Results or Outcomes : The result of this process is the formation of 3,5-disubstituted 1H-1,2,3-triazolo[4,5-b]pyrazine .
-
- Summary of the Application : With 5-aminopyrazoles in hand, the authors transformed them into the carboxamide derivatives, which then were evaluated against three fungal strains and as inhibitory compounds against succinate dehydrogenase .
- Methods of Application or Experimental Procedures : The process involves the transformation of 5-aminopyrazoles into carboxamide derivatives .
- Results or Outcomes : The carboxamide derivatives were evaluated against three fungal strains and as inhibitory compounds against succinate dehydrogenase .
-
- Summary of the Application : As emerging PDE10A inhibitors, some important aryl/heteroaryl-quinolino-pyrazoles were discovered through various 3-methyl-5-(o-tolylamino)-1H-pyrazole-4-carboxylic acid intermediates .
- Methods of Application or Experimental Procedures : The process involves the synthesis of aryl/heteroaryl-quinolino-pyrazoles through various 3-methyl-5-(o-tolylamino)-1H-pyrazole-4-carboxylic acid intermediates .
- Results or Outcomes : The resulting compounds were found to be emerging PDE10A inhibitors .
properties
IUPAC Name |
3-methyl-2H-pyrazolo[3,4-b]pyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4/c1-4-5-6(10-9-4)8-3-2-7-5/h2-3H,1H3,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIXKPYPWMQXIGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=NN1)N=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00725549 | |
Record name | 3-Methyl-2H-pyrazolo[3,4-b]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00725549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-1H-pyrazolo[3,4-B]pyrazine | |
CAS RN |
1131041-58-1 | |
Record name | 3-Methyl-2H-pyrazolo[3,4-b]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00725549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Methyl-1H-pyrazolo[4,3-b]pyrazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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